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These application notes provide detailed protocols for conducting efficacy trials of Silthiofam, a
fungicide primarily used for the control of take-all disease in cereals and with potential
applications for turfgrass.

Introduction to Silthiofam

Silthiofam is a thiophene amide fungicide effective against the soil-borne fungus
Gaeumannomyces graminis, the causal agent of take-all disease.[1] Its primary application is
as a seed treatment for cereals such as wheat and barley.[2] The mode of action of Silthiofam
is the inhibition of fungal respiration, leading to a disruption of ATP production.[2] While the
Fungicide Resistance Action Committee (FRAC) places Silthiofam in Group 39, characterized
by an unknown mode of action, evidence suggests it acts as a succinate dehydrogenase
inhibitor (SDHI) at Complex Il of the mitochondrial electron transport chain.[3][4]

Data Presentation: Efficacy of Silthiofam on Winter
Wheat

The following table summarizes quantitative data from an efficacy trial of Silthiofam seed
treatment on winter wheat naturally infected with Gaeumannomyces graminis.
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Yield Increase

Application Mean Yield Disease
Treatment over Control .
Rate (t/ha) Severity Index
(t/ha)
Untreated )
N/A 7.88 N/A High
Control
o 259 a.i./100kg
Silthiofam 8.94 1.06 Low

seed

Experimental Protocols
Inoculum Preparation of Gaeumannomyces graminis for
Turfgrass Trials

This protocol describes the preparation of Gaeumannomyces graminis var. avenae inoculum
for establishing uniform disease pressure in turfgrass efficacy trials.

Materials:

Pure culture of Gaeumannomyces graminis var. avenae

Rye or oat grains

Autoclavable bags or flasks

Sterile distilled water

Incubator

Procedure:

o Grain Sterilization: Place rye or oat grains in autoclavable bags or flasks and add water until
the grains are moist but not saturated. Autoclave at 121°C for 60 minutes. Allow to cool and
repeat the autoclaving process 24 hours later to ensure sterility.

« Inoculation: Aseptically introduce agar plugs of an actively growing G. graminis culture into
the sterilized grain.
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 Incubation: Incubate the inoculated grain at 20-25°C in the dark for 2-4 weeks, or until the
grain is fully colonized by the fungus. Shake the bags or flasks periodically to ensure even
colonization.

e Inoculum Application: Once fully colonized, the grain inoculum is ready for application to the
turfgrass plots. The inoculum can be spread evenly over the turf surface and lightly watered
in to move it into the thatch and soil layer.

Silthiofam Efficacy Trial on Turfgrass (Prophetic
Protocol)

This protocol outlines a method for evaluating the efficacy of Silthiofam for the control of take-
all patch on creeping bentgrass (Agrostis stolonifera).

Experimental Design:

o Design: Randomized Complete Block Design (RCBD) with four replications.

¢ Plot Size: 1m x 2m plots with a 0.5m buffer between plots.

o Turfgrass Species: Creeping bentgrass maintained at a putting green height of 3-4 mm.
Treatments:

e Untreated Control

o Silthiofam (formulated as a suspension concentrate) at three different application rates
(e.g., low, medium, high).

o Positive Control (a commercially available fungicide known to be effective against take-all
patch).

Procedure:

o Site Selection and Preparation: Select a uniform area of creeping bentgrass with good
drainage. Mow the area to the desired height and remove clippings.
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« Inoculation: Apply the prepared G. graminis inoculum evenly across all plots to ensure
uniform disease pressure. Water the area lightly to move the inoculum into the root zone.

» Fungicide Application:

o Apply fungicides preventatively before the onset of visible symptoms, or curatively after
symptoms appear, depending on the trial objectives.

o Applications should be made using a calibrated CO2-pressurized sprayer with appropriate
nozzles to ensure uniform coverage.

o Apply the treatments in a spray volume of 800-1000 L/ha.
» Data Collection:

o Disease Severity: Visually assess the percentage of the plot area showing symptoms of
take-all patch on a weekly basis. A rating scale of 0-100% can be used.

o Turfgrass Quality: Visually rate the overall quality of the turf on a scale of 1-9 (1 = dead
turf, 9 = excellent turf) weekly.

o Phytotoxicity: Observe and record any signs of phytotoxicity (e.g., discoloration, stunting)
on a weekly basis.

 Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)
appropriate for an RCBD to determine significant differences between treatments.

Visualizations
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Caption: Experimental workflow for a Silthiofam turfgrass efficacy trial.
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Caption: Proposed mode of action of Silthiofam via inhibition of Complex II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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